Cas no 19329-89-6 (Propanoic acid,2-hydroxy-, 3-methylbutyl ester)

• Product Name: Propanoic acid,2-hydroxy-, 3-methylbutyl ester
• CAS No: 19329-89-6
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD00046638
• CID: 183434
• Update Time: 2025-05-20

Propanoic acid,2-hydroxy-, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-, 3-methylbutyl ester
• Isoamyl Lactate
• 3-methylbutyl 2-hydroxypropanoate
• 6-Piperidinopurine
• CRORGGSWAKIXSA-UHFFFAOYSA
• Isoamyllactat
• Isopentyl lactate
• Isopentyllactat
• Lactic Acid Isoamyl Ester
• lactic acid isopentyl ester
• Milchsaeureisoamylester
• Milchsaeure-isopentylester
• Einecs 242-966-8
• 3-Methylbutyl lactate
• Isopentyl 2-hydroxypropanoate
• 2-Hydroxypropionic acid isopentyl ester
• lacticacidisopentylester
• lacticacidisoamylester:98%

• MDL： MFCD00046638
• Inchi： 1S/C8H16O3/c1-6(2)4-5-11-8(10)7(3)9/h6-7,9H,4-5H2,1-3H3
• InChI Key： CRORGGSWAKIXSA-UHFFFAOYSA-N
• SMILES： CC(CCOC(C(O)C)=O)C

Computed Properties

• Exact Mass: 160.11000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Uncertain
• Density: 0.96
• Boiling Point: 202°C(lit.)
• Refractive Index: 1.4220-1.4250
• PSA: 46.53000
• LogP: 0.95650
• Solubility: Uncertain

Propanoic acid,2-hydroxy-, 3-methylbutyl ester Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1557
• WGK Germany：2
• RTECS：PA2625000
• Hazardous Material Identification：
• Risk Phrases：22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Propanoic acid,2-hydroxy-, 3-methylbutyl ester

Propanoic Acid, 2-Hydroxy-, 3-Methylbutyl Ester: A Comprehensive Overview

Propanoic acid, 2-hydroxy-, 3-methylbutyl ester, also known by its CAS number CAS No. 19329-89-6, is a versatile organic compound with a wide range of applications in various industries. This compound is a derivative of propanoic acid, specifically modified with a hydroxyl group at the second carbon and esterified with a 3-methylbutyl group. Its chemical structure contributes to its unique properties, making it valuable in fields such as fragrance production, food additives, and pharmaceuticals.

The synthesis of propanoic acid, 2-hydroxy-, 3-methylbutyl ester typically involves esterification reactions. Recent studies have explored more efficient and environmentally friendly methods for its production, such as using enzymatic catalysts or microwave-assisted synthesis. These advancements not only improve yield but also reduce the environmental footprint of manufacturing processes.

In the fragrance industry, propanoic acid, 2-hydroxy-, 3-methylbutyl ester is valued for its pleasant floral and woody notes. It is often used as a component in perfumes and personal care products. Researchers have investigated its olfactory profile in comparison to other esters, highlighting its ability to enhance the overall aroma complexity of formulations.

Beyond fragrances, this compound has shown potential in the food industry as a flavor enhancer. Its mild sweetness and subtle fruitiness make it suitable for use in beverages and confectioneries. Recent studies have focused on its stability under various storage conditions and its impact on sensory attributes when incorporated into food products.

In the pharmaceutical sector, propanoic acid, 2-hydroxy-, 3-methylbutyl ester has been explored as a precursor for drug development. Its ability to form bioactive derivatives has led to interest in its application in medicinal chemistry. For instance, researchers have examined its role in synthesizing compounds with anti-inflammatory and antioxidant properties.

The physical properties of CAS No. 19329-89-6 include a melting point of approximately -50°C and a boiling point around 175°C at standard pressure. Its solubility in water is moderate, which facilitates its use in both aqueous and non-aqueous environments. These characteristics make it suitable for various chemical reactions and formulations.

Recent advancements in analytical techniques have improved the characterization of propanoic acid, 2-hydroxy-, 3-methylbutyl ester. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into its molecular structure and purity. These tools are essential for ensuring quality control in industrial applications.

In terms of safety considerations, handling CAS No. 19329-89-6 requires adherence to standard laboratory practices to minimize exposure risks. While it is not classified as a hazardous substance under most regulations, proper ventilation and personal protective equipment are recommended during synthesis and formulation processes.

The global market for compounds like propanoic acid, 2-hydroxy-, 3-methylbutyl ester continues to grow due to increasing demand from diverse industries. Market analysis indicates steady growth driven by innovations in fragrance technology and expanding applications in food additives.

In conclusion, CAS No. 19329-89-6, or propanoic acid, 2-hydroxy-, 3-methylbutyl ester, remains a significant compound with multifaceted applications across various sectors. Ongoing research into its synthesis methods, properties, and applications ensures its continued relevance in both industrial and academic contexts.